Cas no 2171790-93-3 (1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine)

• Product Name: 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine
• CAS No: 2171790-93-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6421924
• PubChem ID: 165603221
• Update Time: 2025-06-08

1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine
• EN300-1634131
• 2171790-93-3

• Inchi： 1S/C10H17N3/c1-2-13-7-5-8(11)10(13)9-4-3-6-12-9/h3-4,6,8,10,12H,2,5,7,11H2,1H3
• InChI Key： ZQYILYUCSZMVBU-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C1C1=CC=CN1)N

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45Ų

Additional information on 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine

Introduction to 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine (CAS No. 2171790-93-3)

1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2171790-93-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a complex structural framework, comprising an ethyl-substituted pyrrolidine core linked to a pyrrole moiety, which makes it a promising candidate for further exploration in drug discovery and development. The unique arrangement of nitrogen atoms and alkyl groups within its molecular structure suggests potential interactions with biological targets, making it a subject of considerable research interest.

The compound's structural motif, characterized by the presence of two nitrogen-containing heterocycles, positions it as a potential scaffold for the design of novel bioactive molecules. Specifically, the pyrrolidine and pyrrole rings are well-documented in medicinal chemistry for their ability to modulate enzyme activity and receptor binding. In recent years, there has been growing attention on the development of small-molecule inhibitors that target enzymes involved in metabolic pathways and signaling cascades relevant to human diseases. The structural features of 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine make it a compelling candidate for such applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds like 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine with greater accuracy. These computational studies have highlighted its potential as a lead compound for further optimization. For instance, virtual screening techniques have been employed to identify derivatives of this compound that may exhibit enhanced potency or selectivity against specific biological targets. Such methodologies are integral to modern drug discovery pipelines, allowing for the rapid identification of promising candidates that can be subjected to experimental validation.

In the realm of medicinal chemistry, the synthesis of nitrogen-rich heterocycles remains a fertile ground for innovation. The 1H-pyrrol-2-yl substituent in 1-ethyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-am ine contributes to its overall complexity and functionality, offering multiple sites for chemical modification. This versatility is particularly valuable in the pursuit of tailored pharmacological effects. Researchers have explored various synthetic routes to access this compound, leveraging techniques such as multi-component reactions and transition-metal-catalyzed processes. These synthetic strategies not only facilitate the preparation of 1ethyl - 2 ( 1 H - py r rol - 2 - yl ) p y r r o l id in - 3 - am ine but also provide insights into its structural framework, which can guide further derivatization efforts.

The biological activity of 1ethyl - 2 ( 1 H - py r rol - 2 - yl ) p y r r o l id in - 3 - am ine has been the focus of several preclinical studies. Initial investigations have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. For example, its structural similarity to known inhibitors has prompted researchers to evaluate its potential as an anti-inflammatory or anticancer agent. While these preliminary findings are encouraging, further studies are necessary to elucidate its exact mechanism of action and therapeutic profile.

One particularly noteworthy aspect of 1ethyl - 2 ( 1 H - py r rol - 2 - yl ) p y r r o l id in - 3 - am ine is its solubility profile, which can influence its bioavailability and pharmacokinetic behavior. The presence of polar functional groups enhances its solubility in aqueous media, making it more amenable to formulation as an oral or injectable drug. This property is critical for ensuring that the compound reaches its target site of action at effective concentrations. Additionally, its stability under various conditions has been assessed through spectroscopic and chromatographic techniques, providing valuable data for formulation development.

The synthesis and characterization of 1ethyl - 2 ( 1 H - py r rol - 2 - yl ) p y r r o l id in - 3 - am ine have also contributed to our understanding of nitrogen-containing heterocycles as pharmacophores. The interplay between steric hindrance and electronic effects within its structure offers insights into how these compounds interact with biological macromolecules. Such knowledge is essential for designing molecules with improved pharmacological properties, including enhanced binding affinity and reduced toxicity. As computational methods continue to evolve, they will undoubtedly play an increasingly important role in guiding synthetic efforts and optimizing lead compounds like 1ethyl - 2 ( 1 H - py r rol - 2 - yl ) p y r r o l id in - 3 - am ine.

In conclusion,1ethyl – 2 ( 1 H – py r rol – 2 – yl ) p y r r o l id in – 3 – am ine (CAS No.2171790–93–3) represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research progresses，this compound will likely continue to attract attention from academic scientists and industry researchers alike，who are striving to develop innovative treatments for human diseases.